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Compound of Interest

Compound Name:
(5)6-

Carboxytetramethylrhodamine

Cat. No.: B12389286 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe and compliant disposal of (5)6-
Carboxytetramethylrhodamine (TAMRA), a common fluorescent dye.

Disposal Procedures
The disposal of (5)6-Carboxytetramethylrhodamine and its contaminated materials must be

handled in accordance with federal, state, and local environmental control regulations.[1][2] It is

imperative to consult with a licensed professional waste disposal service to ensure compliance

with all applicable guidelines.[3]

Key Disposal Steps:

Waste Collection:

Collect waste material, including unused product and contaminated items (e.g., gloves,

wipes, containers), in a suitable, tightly closed container.[1][4]

For spills, absorb the material onto an appropriate inert substance, collect it, and place it in

a designated waste container.[4] Avoid generating dust.[1][4]
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Labeling and Storage:

Clearly label the waste container with the chemical name and any relevant hazard

information.

Store the waste container in a dry, cool, and well-ventilated area, away from incompatible

materials.[4]

Regulatory Consultation:

The waste generator is responsible for properly characterizing the waste to determine if it

is classified as hazardous according to regulations such as the US 40CFR262.11.[3]

Consult local, state, or national regulations for specific disposal requirements.[4]

Professional Disposal:

Contact a licensed professional waste disposal service for final disposal.[3]

Do not dispose of (5)6-Carboxytetramethylrhodamine with household garbage.[3]

Prevent the product from reaching drains, sewers, groundwater, or water courses.[1][4]

Chemical and Physical Properties
The following table summarizes key quantitative data for (5)6-Carboxytetramethylrhodamine.
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Property Value Source

Molecular Formula C25H22N2O5 [5]

Molecular Weight 430.45 g/mol [6]

Appearance Red/Pink solid powder [5][6]

Excitation Maximum (λex) ~552-565 nm [5][6]

Emission Maximum (λem) ~578-583 nm [5][6]

Solubility Soluble in DMSO [6][7]

Storage Temperature 2-8°C or Freeze (<-15 °C) [6]

Experimental Protocols
While specific experimental protocols for disposal are not detailed in the provided safety data

sheets, the general procedure for handling chemical waste of this nature involves the following

steps:

Protocol for Handling Spills:

Ensure Personal Protective Equipment (PPE): Wear appropriate PPE, including safety

goggles with side shields, gloves, and a lab coat.[3][8] If there is a risk of dust formation, use

a NIOSH-approved respirator.[1][3]

Containment: Prevent further leakage or spillage if it is safe to do so.[4]

Cleanup: For solid spills, sweep up the material and place it into a suitable container for

disposal.[1] Avoid actions that create dust.[3] For liquid spills, absorb the spill with an inert

material.[4]

Decontamination: Clean the spill area thoroughly.

Disposal: Place all contaminated materials, including cleaning supplies, into the designated,

labeled waste container for professional disposal.[4]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (5)6-
Carboxytetramethylrhodamine.
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Disposal workflow for (5)6-Carboxytetramethylrhodamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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